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Compound of Interest

Compound Name: Benzyl Salicylate-d4

Cat. No.: B569964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quality control, analytical

methodologies, and data interpretation for Benzyl Salicylate-d4, a deuterated analog of

Benzyl Salicylate. This document is intended to serve as a detailed reference for researchers

and professionals in drug development and related scientific fields who utilize isotopically

labeled compounds.

Quantitative Data Summary
The following table summarizes the typical quantitative data found on a Certificate of Analysis

(CoA) for Benzyl Salicylate-d4. These specifications ensure the identity, purity, and isotopic

enrichment of the compound, which are critical for its application in sensitive analytical and

research protocols.
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Test Parameter Specification Methodology

Chemical Identity Conforms to structure ¹H NMR, ¹³C NMR, MS

Purity (by GC) ≥98.0% Gas Chromatography (GC)

Isotopic Enrichment ≥98 atom % D Mass Spectrometry (MS)

Chemical Purity (by HPLC) ≥98.0%
High-Performance Liquid

Chromatography (HPLC)

Residual Solvents Meets USP <467> limits Headspace GC-MS

Water Content ≤0.5% Karl Fischer Titration

Appearance Colorless to pale yellow liquid Visual Inspection

Molecular Formula C₁₄H₈D₄O₃ -

Molecular Weight 232.28 g/mol -

CAS Number 1219802-40-0[1][2] -

Experimental Protocols
Detailed methodologies for the key analytical experiments are crucial for understanding the

quality and characteristics of Benzyl Salicylate-d4.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and determine the location of deuterium

incorporation.

Methodology:

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe.

Sample Preparation: A precisely weighed amount of Benzyl Salicylate-d4 is dissolved in a

deuterated solvent (e.g., chloroform-d, acetone-d6).[3][4] Tetramethylsilane (TMS) is often

added as an internal standard.
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¹H NMR Spectroscopy: The ¹H NMR spectrum is acquired to identify and quantify any

residual non-deuterated Benzyl Salicylate. The absence or significant reduction of signals at

specific chemical shifts corresponding to the deuterated positions confirms successful

labeling.

²H NMR (Deuterium NMR): A deuterium NMR spectrum is acquired to directly observe the

deuterium signals.[5] This provides definitive evidence of deuterium incorporation and can be

used to assess the isotopic purity at specific sites.[6][7]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon

skeleton of the molecule, further confirming its identity.

Mass Spectrometry (MS)
Objective: To determine the molecular weight, confirm the isotopic enrichment, and assess the

overall purity.

Methodology:

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS)

or liquid chromatograph (LC-MS).

Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) techniques are commonly

used.

Analysis: The mass spectrum of Benzyl Salicylate-d4 will show a molecular ion peak (M+)

at m/z corresponding to the deuterated compound (232.28). The isotopic distribution pattern

is analyzed to calculate the percentage of deuteration. The absence of significant peaks at

the molecular weight of the non-deuterated compound (228.24) and other impurities

indicates high chemical and isotopic purity.

Gas Chromatography (GC)
Objective: To determine the chemical purity of the compound.

Methodology:

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).
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Column: A capillary column suitable for the analysis of semi-volatile organic compounds

(e.g., a 5% phenyl-methylpolysiloxane column).

Sample Preparation: The sample is diluted in a suitable solvent (e.g., ethyl acetate).

Analysis: The sample is injected into the GC, and the components are separated based on

their volatility and interaction with the stationary phase. The retention time of the major peak

is compared to that of a non-deuterated Benzyl Salicylate reference standard. The peak area

percentage of the main component is calculated to determine the chemical purity.

Visualizations
The following diagrams illustrate key workflows in the quality control and analysis of Benzyl
Salicylate-d4.
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Quality Control Workflow for Benzyl Salicylate-d4.
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Workflow for Isotopic Purity Determination by Mass Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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